Cas no 898408-29-2 (7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898408-29-2
• MF: C₂₂H₃₀N₆O₂
• MW: 410.512604236603
• CID: 5488255
• Update Time: 2025-08-01

7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-methyl-8-[4-[(3-methylphenyl)methyl]-1-piperazinyl]-
• 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C22H30N6O2/c1-4-5-9-28-18-19(25(3)22(30)24-20(18)29)23-21(28)27-12-10-26(11-13-27)15-17-8-6-7-16(2)14-17/h6-8,14H,4-5,9-13,15H2,1-3H3,(H,24,29,30)
• InChI Key： XSUSLJZQDGOFQN-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC(C)=C2)CC1

Additional information on 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-Butyl-3-Methyl-8-{4-(3-Methylphenyl)methylpiperazin-1-yl}-2,3,6,7-Tetrahydro-1H-Purine-2,6-dione: A Comprehensive Overview

7-Butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898408-29-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purines and features a unique structural arrangement that includes a butyl group, a methyl group, and a substituted piperazine ring. The intricate structure of this molecule has led to its exploration in various therapeutic applications, particularly in the development of novel drugs for neurological and cardiovascular disorders.

The butyl and methyl groups in the compound contribute to its lipophilicity and stability, making it an attractive candidate for drug development. The piperazine ring, substituted with a 4-(3-methylphenyl)methyl group, imparts additional pharmacological properties that are crucial for its biological activity. Recent studies have highlighted the potential of this compound in modulating specific receptors and enzymes involved in various physiological processes.

In the realm of medicinal chemistry, 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its ability to interact with adenosine receptors. Adenosine receptors play a critical role in regulating numerous physiological functions, including sleep, pain perception, and cardiovascular function. Research has shown that this compound can selectively bind to adenosine A₁ and A_2A receptors, potentially offering therapeutic benefits for conditions such as insomnia and chronic pain.

Beyond its interactions with adenosine receptors, 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been studied for its effects on the central nervous system (CNS). Preclinical studies have demonstrated that this compound can cross the blood-brain barrier efficiently, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter systems and reduce neuroinflammation is particularly noteworthy in these contexts.

The cardiovascular effects of 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been explored. Animal studies have shown that this compound can exert vasodilatory effects by relaxing smooth muscle cells in blood vessels. This property makes it a potential candidate for treating hypertension and other cardiovascular conditions. Additionally, its ability to improve blood flow and reduce platelet aggregation further enhances its therapeutic potential.

In terms of safety and toxicity profiles, preliminary data suggest that 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits favorable characteristics. In vitro and in vivo studies have not reported significant cytotoxicity or adverse side effects at therapeutic doses. However, further extensive clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a series of well-defined chemical reactions. Key steps include the formation of the purine core through condensation reactions and the subsequent introduction of the butyl and methyl groups via alkylation processes. The substitution of the piperazine ring with the 4-(3-methylphenyl)methyl group is achieved through nucleophilic substitution reactions. These synthetic pathways are highly reproducible and scalable, making them suitable for large-scale production.

Recent advancements in computational chemistry have also contributed to our understanding of 7-butyl-3-methyl-8-{4-(3-methylphenyl)methylpiperazin-1-y l}-2 , 3 , 6 , 7 -tetrahydro - 1 H - purine - 2 , 6 - dione. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with target proteins. These computational tools have facilitated the rational design of more potent analogs with improved pharmacological properties.

In conclusion, 7-butyl-3-methyl-8-{4-(3-methylphen yl )m eth ylp iper azin - 1 - yl } - 2 , 3 , 6 , 7 - tet rahydro - 1 H - pur ine - 2 , 6 - dione (CAS No. 898408 - 29 - 2) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.